N-[1-Butyl-3-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]quinoxalin-2-yl]-benzenesulfonamide

• Molecular Formula: C27H26N4O4S2
• Molecular Weight: 534.7 g/mol
• IUPAC Name: N-[1-butyl-3-(4-methylphenyl)sulfonylpyrrolo[3,2-b]quinoxalin-2-yl]benzenesulfonamide
• InChI: InChI=1S/C27H26N4O4S2/c1-3-4-18-31-26-24(28-22-12-8-9-13-23(22)29-26)25(36(32,33)20-16-14-19(2)15-17-20)27(31)30-37(34,35)21-10-6-5-7-11-21/h5-17,30H,3-4,18H2,1-2H3
• InChI Key: GCZZEBZXVDWJBN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C2=NC3=CC=CC=C3N=C21)S(=O)(=O)C4=CC=C(C=C4)C)NS(=O)(=O)C5=CC=CC=C5

Description

N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE is a complex organic compound that belongs to the class of pyrroloquinoxalines. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound includes a pyrrolo[2,3-b]quinoxaline core, which is functionalized with butyl, methylbenzenesulfonyl, and benzenesulfonamide groups.

Preparation Methods

The synthesis of N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE typically involves multi-step organic reactionsThe reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to optimize yield and purity .

Chemical Reactions Analysis

N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce specific functional groups within the compound.

Substitution: Various nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used. Common reagents and conditions for these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and controlled temperature and pressure settings

Scientific Research Applications

N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This interaction can lead to various biological effects, such as the inhibition of cell proliferation or the induction of apoptosis in cancer cells .

Comparison with Similar Compounds

N-[1-BUTYL-3-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]QUINOXALIN-2-YL]BENZENESULFONAMIDE can be compared with other similar compounds, such as:

N-(1-BENZYL-3-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]QUINOXALIN-2-YL)BENZAMIDE: Similar structure but with different substituents, leading to variations in biological activity.

N-(1-ALLYL-3-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]QUINOXALIN-2-YL)BENZAMIDE: Another analog with distinct functional groups, affecting its chemical and biological properties